BENGHE Foundational & Exploratory

Check Availability & Pricing

Flurenol as a morphactin plant growth regulator

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Florenal

cat. No.: B1201887

An In-depth Technical Guide to Flurenol as a Morphactin Plant Growth Regulator
For Researchers, Scientists, and Drug Development Professionals
Abstract

Flurenol is a synthetic plant growth regulator belonging to the morphactin group, chemically
derived from fluorene-9-carboxylic acid.[1][2] Unlike classic plant hormones that primarily
promote or inhibit growth, morphactins are distinguished by their profound influence on plant
morphogenesis—the development of form and structure.[1][3] The primary mechanism of
action for Flurenol and other morphactins is the inhibition of polar auxin transport, a critical
process governing numerous developmental pathways in plants.[4][5] This disruption leads to a
wide range of physiological effects, including the inhibition of seed germination and primary
shoot elongation, the promotion of lateral bud growth, and altered geotropic and phototropic
responses.[1][2][3] Functionally, Flurenol's effects often antagonize those of gibberellins and
auxins while mimicking the inhibitory actions of abscisic acid.[2] This technical guide provides a
comprehensive overview of Flurenol, detailing its mechanism of action through signaling
pathways, summarizing quantitative effects on plant development, and providing detailed
experimental protocols for its study.

Chemical and Physical Properties

Flurenol, also known as Flurecol, is an organic compound that forms the active basis for a
class of morphactins.[6][7] Its activity is derived from the fluorene structure with a carboxyl
group at the 9th position.[2]
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Property Value Reference(s)
9-hydroxyfluorene-9-carboxylic

IUPAC Name » [61[8]
aci

Flurecol, 9-Hydroxyfluorene-9-
Synonyms o [61[7]
carboxylic acid

CAS Number 467-69-6 [6][8]
Molecular Formula C14H1003 [6]1[8]
Molecular Weight 226.23 g/mol [6][8]
) Morphactin Plant Growth
Chemical Class [11[3]
Regulator

Mechanism of Action

The morphogenetic effects of Flurenol are primarily attributed to its role as a potent inhibitor of
polar auxin transport. This process is fundamental to establishing auxin gradients that control
plant development.

Inhibition of Polar Auxin Transport

Auxin (primarily Indole-3-acetic acid, IAA) is directionally transported from cell to cell by
specialized influx (e.g., AUX1/LAX) and efflux (e.g., PIN-FORMED 'PIN', ABCB) carrier
proteins.[5] Flurenol disrupts this process, likely by interfering with the function of these efflux
carriers. This inhibition is non-competitive and leads to a systemic disruption of auxin gradients.
[5] The consequence is a profound disturbance in the polarity of cell division, particularly in
apical meristems, leading to stunted and distorted growth.[3]
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Flurenol's Primary Mechanism: Inhibition of Polar Auxin Transport
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Caption: Flurenol inhibits the PIN-family of auxin efflux carriers.

Crosstalk with Other Plant Hormones

Flurenol's disruption of auxin gradients leads to complex interactions with other hormonal
pathways. Its effects are often antagonistic to gibberellins (GA) and similar to those of abscisic
acid (ABA).[2][9]

o Antagonism with Gibberellin (GA): GAs are known to promote stem elongation and seed
germination.[9] Many of the inhibitory effects of Flurenol, such as shoot dwarfing and
inhibited germination, can be partially or fully reversed by the application of gibberellic acid
(GA3), indicating a direct antagonism.[2][3]

e Synergism/Mimicry of Abscisic Acid (ABA): ABA is known as a "stress hormone" that induces
seed dormancy, suppresses stem elongation, and mediates stomatal closure.[2][10] Flurenol
exhibits many of these same effects, suggesting it either mimics ABA's action or promotes its
signaling pathway.[2]
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Hormonal Crosstalk and Flurenol's Influence
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Experimental Workflow: Seed Germination Assay
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Experimental Workflow: Auxin Transport Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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